Cas no 1780038-41-6 (tert-butyl N-(2-cyanocyclopropyl)carbamate)

• Product Name: tert-butyl N-(2-cyanocyclopropyl)carbamate
• CAS No: 1780038-41-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6110239
• PubChem ID: 105533131
• Update Time: 2026-03-11

tert-butyl N-(2-cyanocyclopropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-cyanocyclopropyl)carbamate
• (2-Cyano-cyclopropyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-(2-cyanocyclopropyl)-, 1,1-dimethylethyl ester
• 2-(Boc-amino)cyclopropanecarbonitrile
• tert-Butyl (2-cyanocyclopropyl)carbamate
• SY319186
• CS-0310035
• Tert-butyln-(2-cyanocyclopropyl)carbamate
• 1-(Boc-amino)-2-cyanocyclopropane
• D79349
• MFCD32670535
• 1780038-41-6

• Inchi： 1S/C9H14N2O2/c1-9(2,3)13-8(12)11-7-4-6(7)5-10/h6-7H,4H2,1-3H3,(H,11,12)
• InChI Key： QFUOUEURKHWBNS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC1C#N

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 322.9±31.0 °C(Predicted)
• pka: 11.30±0.40(Predicted)

Additional information on tert-butyl N-(2-cyanocyclopropyl)carbamate

tert-butyl N-(2-cyanocyclopropyl)carbamate (CAS No. 1780038-41-6)

The compound tert-butyl N-(2-cyanocyclopropyl)carbamate (CAS No. 1780038-41-6) is a versatile organic compound with significant applications in various fields of chemistry, particularly in the realms of medicinal chemistry and materials science. This compound, characterized by its unique structure featuring a tert-butyl group and a cyanocyclopropyl moiety, has garnered attention due to its potential as a building block in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the importance of tert-butyl N-(2-cyanocyclopropyl)carbamate in the development of novel drug delivery systems. The cyanocyclopropyl group, known for its rigidity and electronic properties, plays a crucial role in modulating the physical and chemical properties of the compound. Researchers have demonstrated that this compound can serve as an efficient precursor for the synthesis of cyclopropane-containing drugs, which are known for their unique pharmacokinetic profiles and biological activities.

In addition to its role in drug discovery, tert-butyl N-(2-cyanocyclopropyl)carbamate has been explored for its potential in polymer chemistry. The tert-butyl group provides steric hindrance, which can be exploited to design polymers with tailored mechanical properties. Recent advancements in polymerization techniques have enabled the incorporation of this compound into polymeric networks, resulting in materials with enhanced thermal stability and mechanical resilience.

The synthesis of tert-butyl N-(2-cyanocyclopropyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding cyclopropane derivative. The introduction of the cyanocyclopropyl group is often achieved through a combination of ring-opening reactions and subsequent functionalization steps. The final step involves the coupling of the cyclopropane derivative with a suitable carbamate precursor to yield the desired product.

From an analytical standpoint, tert-butyl N-(2-cyanocyclopropyl)carbamate has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided valuable insights into the compound's structural integrity and stability under various conditions. For instance, high-resolution MS has confirmed the molecular formula and exact mass of the compound, while NMR spectroscopy has revealed details about its stereochemistry and conformational preferences.

One of the most promising applications of tert-butyl N-(2-cyanocyclopropyl)carbamate lies in its use as a chiral auxiliary in asymmetric synthesis. The chiral environment created by the cyanocyclopropyl group enables enantioselective reactions, making this compound an invaluable tool in the construction of complex chiral molecules. Recent breakthroughs in asymmetric catalysis have further enhanced its utility in this domain.

In conclusion, tert-butyl N-(2-cyanocyclopropyl)carbamate (CAS No. 1780038-41-6) stands out as a multifaceted compound with diverse applications across various chemical disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities for this compound, it is poised to make significant contributions to both academic and industrial sectors.